Cas no 1339928-25-4 (Fimepinostat)

• Product Name: Fimepinostat
• CAS No: 1339928-25-4
• MF: C₂₃H₂₄N₈O₄S
• MW: 508.552862167358
• MDL: MFCD22420823
• CID: 1065019
• PubChem ID: 54575456
• Update Time: 2025-04-20

Fimepinostat Chemical and Physical Properties

Names and Identifiers

• CUDC-907
• CUDC-907 (CUDC 907, CUDC907)
• N-hydroxy-2-[[2-(6-methoxypyridin-3-yl)-4-morpholin-4-ylthieno[3,2-d]pyrimidin-6-yl]methyl-methylamino]pyrimidine-5-carboxamide
• CUDC907
• Fimepinostat
• CUDC 907
• 3S9RX35S5X
• Fimepinostat [USAN]
• pi3k-hdac-inhibitor-i
• PI3K/HDAC Inhibitor
• PI3K/HDAC Inhibitor centn
• MLS006010994
• GTPL8952
• AOB6775
• JOWXJLIFIIOYMS-UHFFFAOYSA-N
• HMS3656H04
• BCP06870
• ABP001045
• s2759
• BDBM50188961
• 2341AH
• A
• D11319
• SW219871-1
• PI3K/HDAC INHIBITOR CUDC-907
• N-hydroxy-2-(((2-(6-methoxypyridin-3-yl)-4-morpholinothieno[3,2-d]pyrimidin-6-yl)methyl)(methyl)amino)pyrimidine-5-carboxamide
• AC-30227
• Fimepinostat (CUDC-907)
• SCHEMBL1284705
• EX-A742
• J-690133
• DTXSID90712307
• 5-PYRIMIDINECARBOXAMIDE, N-HYDROXY-2-(((2-(6-METHOXY-3-PYRIDINYL)-4-(4-MORPHOLINYL)THIENO(3,2-D)PYRIMIDIN-6-YL)METHYL)METHYLAMINO)-
• NSC771751
• Q27076926
• SMR004702794
• 1339928-25-4
• DB11891
• MFCD22420823
• NSC-771751
• CUDC-907 (PI3K/HDAC InhibitorI)
• NCGC00346692-11
• N-Hydroxy-2-[{[2-(6-methoxypyridin-3-yl)-4-(morpholin-4-yl)thieno[3,2-d]pyrimidin-6-yl]methyl}(methyl)amino]pyrimidine-5-carboxamide
• NCGC00346692-04
• NS00072982
• 5-pyrimidinecarboxamide, N-hydroxy-2-[[[2-(6-methoxy-3-pyridinyl)-4-(4-morpholinyl)thieno[3,2-d]pyrimidin-6-yl]methyl]methylamino]-
• FIMEPINOSTAT [WHO-DD]
• CCG-269763
• SB16569
• Fimepinostat (USAN/INN)
• N-hydroxy-2-({[2-(6-methoxypyridin-3-yl)-4-(morpholin-4-yl)thieno[3,2-d]pyrimidin-6-yl]methyl}(methyl)amino)pyrimidine-5-carboxamide
• CHEMBL3622533
• NCGC00346692-01
• HY-13522
• FIMEPINOSTAT [INN]
• CS-1610
• CUDC-907 (PI3K/HDAC InhibitorI)?
• UNII-3S9RX35S5X
• AS-57131
• DB-057451
• HMS3673E03
• AKOS026750340
• DA-34958
• BRD-K77638923-001-02-0

• MDL： MFCD22420823
• Inchi： 1S/C23H24N8O4S/c1-30(23-25-11-15(12-26-23)22(32)29-33)13-16-9-17-19(36-16)21(31-5-7-35-8-6-31)28-20(27-17)14-3-4-18(34-2)24-10-14/h3-4,9-12,33H,5-8,13H2,1-2H3,(H,29,32)
• InChI Key： JOWXJLIFIIOYMS-UHFFFAOYSA-N
• SMILES： S1C(CN(C2N=CC(C(NO)=O)=CN=2)C)=CC2C1=C(N=C(C1C=NC(=CC=1)OC)N=2)N1CCOCC1

Computed Properties

• Exact Mass: 508.16412245g/mol
• Monoisotopic Mass: 508.16412245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167
• XLogP3: 1.3

Experimental Properties

• Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.015 g/l) (25 º C),

Fimepinostat Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines
• Pharmaceutical and Biochemical Products Medical Disease Classifications